Cas no 1105203-86-8 ((2E)-1-[4-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-3-phenylprop-2-en-1-one)
(2E)-1-[4-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-3-phenylprop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- (2E)-1-[4-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-3-phenylprop-2-en-1-one
- (Z)-1-[4-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-3-phenylprop-2-en-1-one
- F5496-0122
- (Z)-1-(4-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)-3-phenylprop-2-en-1-one
- (2Z)-1-[4-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-3-phenylprop-2-en-1-one
- 1105203-86-8
- VU0645282-1
- AKOS024511162
-
- Inchi: 1S/C19H21N3OS/c23-17(9-6-14-4-2-1-3-5-14)22-12-10-16(11-13-22)19-21-20-18(24-19)15-7-8-15/h1-6,9,15-16H,7-8,10-13H2/b9-6-
- InChI Key: PPCZZOKUFHANIS-TWGQIWQCSA-N
- SMILES: C(N1CCC(C2=NN=C(C3CC3)S2)CC1)(=O)/C=C\C1=CC=CC=C1
Computed Properties
- Exact Mass: 339.14053348g/mol
- Monoisotopic Mass: 339.14053348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 465
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 74.3Ų
(2E)-1-[4-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-3-phenylprop-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5496-0122-2μmol |
(2E)-1-[4-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-3-phenylprop-2-en-1-one |
1105203-86-8 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5496-0122-5μmol |
(2E)-1-[4-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-3-phenylprop-2-en-1-one |
1105203-86-8 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5496-0122-10μmol |
(2E)-1-[4-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-3-phenylprop-2-en-1-one |
1105203-86-8 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5496-0122-20μmol |
(2E)-1-[4-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-3-phenylprop-2-en-1-one |
1105203-86-8 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5496-0122-1mg |
(2E)-1-[4-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-3-phenylprop-2-en-1-one |
1105203-86-8 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5496-0122-2mg |
(2E)-1-[4-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-3-phenylprop-2-en-1-one |
1105203-86-8 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5496-0122-3mg |
(2E)-1-[4-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-3-phenylprop-2-en-1-one |
1105203-86-8 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5496-0122-4mg |
(2E)-1-[4-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-3-phenylprop-2-en-1-one |
1105203-86-8 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5496-0122-5mg |
(2E)-1-[4-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-3-phenylprop-2-en-1-one |
1105203-86-8 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5496-0122-10mg |
(2E)-1-[4-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-3-phenylprop-2-en-1-one |
1105203-86-8 | 10mg |
$79.0 | 2023-09-10 |
(2E)-1-[4-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-3-phenylprop-2-en-1-one Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on (2E)-1-[4-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-3-phenylprop-2-en-1-one
Compound Introduction: (2E)-1-[4-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-3-phenylprop-2-en-1-one and CAS No. 1105203-86-8
The compound with the CAS number 1105203-86-8 and the systematic name (2E)-1-[4-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-3-phenylprop-2-en-1-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic intervention.
The core structure of this compound consists of a cyclopropyl group attached to a 1,3,4-thiadiazole ring, which is further linked to a piperidine moiety. This particular arrangement not only contributes to the compound's unique chemical properties but also opens up diverse possibilities for its biological activity. The presence of the phenyl group at the third position of the prop-2-enone backbone adds another layer of complexity, influencing both its electronic distribution and steric interactions.
In recent years, there has been a growing interest in the development of molecules that incorporate heterocyclic systems such as thiadiazoles and piperidines. These structural motifs are known for their ability to modulate biological pathways by interacting with specific targets. For instance, the 1,3,4-thiadiazole ring has been extensively studied for its antimicrobial and anti-inflammatory properties, while the piperidine scaffold is frequently employed in the design of central nervous system (CNS) therapeutics due to its favorable pharmacokinetic profile.
The specific configuration of the compound under discussion has been meticulously designed to optimize its interaction with biological targets. The cyclopropyl group, though small in size, introduces a degree of rigidity that can enhance binding affinity. Meanwhile, the extended piperidine chain provides a flexible hinge that allows for optimal conformational adaptation during binding. This balance between rigidity and flexibility is crucial for achieving high efficacy in biological systems.
Recent studies have highlighted the importance of structure-based drug design in identifying novel therapeutic agents. Computational modeling techniques have played a pivotal role in predicting the binding modes of such compounds with their intended targets. In the case of this molecule, computational simulations have suggested that it may interact with proteins involved in signal transduction and metabolic pathways. These interactions could potentially lead to applications in treating conditions such as cancer, neurodegenerative diseases, and inflammatory disorders.
The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthetic route involves careful control over reaction conditions to ensure high yield and purity. Key steps include the formation of the thiadiazole ring through cyclocondensation reactions and subsequent functionalization with the piperidine moiety via nucleophilic substitution. The introduction of the phenyl group at the prop-2-enone position requires precise regioselective functionalization techniques.
Evaluation of this compound's pharmacological properties has revealed promising results in preclinical studies. Initial assays have demonstrated activity against various biological targets, including enzymes and receptors relevant to human health. Notably, its interaction with certain kinases has shown potential as an anti-cancer agent. Additionally, its ability to modulate neurotransmitter receptors suggests possible applications in treating neurological disorders.
The development of this compound aligns with broader trends in pharmaceutical research aimed at identifying more effective and selective therapeutic agents. By leveraging advanced synthetic methodologies and computational tools, researchers are able to design molecules with tailored properties that meet specific therapeutic needs. The integration of structural biology insights into drug design continues to drive innovation in this field.
In conclusion, the compound (CAS No. 1105203-86-8) represents a promising candidate for further exploration in pharmaceutical applications. Its unique structural features and demonstrated biological activity make it a valuable asset in ongoing drug discovery efforts. As research progresses, additional insights into its mechanism of action and potential therapeutic benefits are expected to emerge.
1105203-86-8 ((2E)-1-[4-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-3-phenylprop-2-en-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)